Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate

• CAS No.: 65749-72-6
• Molecular Formula: C16H18O5S2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: dimethyl-(2-oxo-1,2-diphenylethyl)sulfanium;hydrogen sulfate
• InChI: InChI=1S/C16H17OS.H2O4S/c1-18(2)16(14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13;1-5(2,3)4/h3-12,16H,1-2H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key: JTCKOMAXYUIEAQ-UHFFFAOYSA-M
• Canonical SMILES: C[S+](C)C(C1=CC=CC=C1)C(=O)C2=CC=CC=C2.OS(=O)(=O)[O-]

Description

Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate is a chemical compound with a complex structure that includes a sulfonium ion

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate typically involves the reaction of dimethyl sulfide with a ketone, followed by the introduction of a sulfonium ion. The reaction conditions often require a controlled environment with specific temperatures and solvents to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using automated systems to maintain precise control over reaction conditions. The use of catalysts and optimized reaction pathways can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonium ion to a sulfide.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonium ion is replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like halides for substitution reactions. The conditions typically involve specific temperatures, solvents, and sometimes catalysts to drive the reactions efficiently.

Major Products

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can produce various substituted compounds.

Scientific Research Applications

Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonium salts and related compounds.

Biology: The compound can be used in studies involving sulfonium ions and their biological interactions.

Medicine: Research into potential pharmaceutical applications, including the development of new drugs that utilize the unique properties of sulfonium ions.

Industry: The compound may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate exerts its effects involves the interaction of the sulfonium ion with various molecular targets. The sulfonium ion can act as an electrophile, participating in reactions with nucleophiles. This interaction can lead to the formation of new chemical bonds and the modification of existing molecules.

Comparison with Similar Compounds

Similar Compounds

Dimethyl(2-oxo-2-phenylethyl)sulfonium: A similar compound with a slightly different structure, often used in similar applications.

Sulfonium, dimethyl(2-oxo-2-phenylethyl)-: Another related compound with comparable properties and uses.

Uniqueness

Dimethyl(2-oxo-1,2-diphenylethyl)sulfanium hydrogen sulfate is unique due to its specific structure, which includes two phenyl groups and a sulfonium ion. This structure imparts distinct chemical properties, making it valuable in various research and industrial applications.